2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide
Overview
Description
2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as 2-((2-methylpropan-2-yl)amino)-5-(methylthio)benzamide. This compound has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide has been studied for its potential therapeutic applications. It has been found to exhibit anticancer, antifungal, and antibacterial activities. In addition, it has been shown to have potential as an anti-inflammatory and analgesic agent. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects
Studies have shown that 2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been found to inhibit the growth of certain fungi and bacteria. In addition, it has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide in lab experiments is its potential therapeutic applications. However, one limitation is that the compound may exhibit toxicity at high doses.
Future Directions
There are several future directions for the research on 2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide. One direction is to further investigate its potential use as an anticancer, antifungal, and antibacterial agent. Another direction is to study its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, research could focus on developing more efficient synthesis methods for the compound.
Synthesis Methods
The synthesis of 2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide involves the reaction of 2-amino-5-methylthiobenzamide and isobutyryl chloride in the presence of triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with isobutylamine to yield the final product.
properties
IUPAC Name |
2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NOS/c1-8(2)13-12(14)11-7-10(15-4)6-5-9(11)3/h5-8H,1-4H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXGHPVRNQCNNKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)SC)C(=O)NC(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-5-methylsulfanyl-N-propan-2-ylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(2-methyl-1,3-oxazol-4-yl)phenyl]propanamide](/img/structure/B7473355.png)
![N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2,3-dimethylbenzamide](/img/structure/B7473366.png)
![1-[4-[2-(2-Fluorophenyl)acetyl]piperazin-1-yl]-2-methylpropan-1-one](/img/structure/B7473371.png)
![N-[2-(dimethylamino)-2-oxoethyl]-N,2,4-trimethylbenzamide](/img/structure/B7473381.png)
![3-[(3,5-Dimethylphenyl)methylsulfanyl]-4,5-dimethyl-1,2,4-triazole](/img/structure/B7473414.png)
